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Compound of Interest

Compound Name: Fenoxaprop, (-)-

CAS No.: 113776-21-9

Cat. No.: B15722565

Get Quote

Application Note and Protocol

Introduction

Fenoxaprop is a chiral herbicide widely used for the post-emergence control of grassy weeds in

various crops. It exists as a racemic mixture of two enantiomers: the herbicidally active R-(+)-

enantiomer (fenoxaprop-P) and the less active S-(-)-enantiomer. Due to the differences in

biological activity and potential environmental impact, regulatory bodies and researchers

require reliable analytical methods to separate and quantify these enantiomers. This document

provides a detailed application note and protocol for the chiral separation of fenoxaprop

enantiomers using High-Performance Liquid Chromatography (HPLC), intended for

researchers, scientists, and professionals in drug development and agrochemical analysis.

The method outlined below utilizes a polysaccharide-based chiral stationary phase (CSP) to

achieve baseline separation of the fenoxaprop-ethyl enantiomers. Polysaccharide-based

CSPs, such as those derived from cellulose and amylose, are renowned for their broad

applicability in resolving a wide range of chiral compounds.
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Data Presentation
The following table summarizes the quantitative data obtained for the chiral separation of

fenoxaprop-ethyl enantiomers using a Lux 5 µm Cellulose-2 column.

Parameter Value

Chiral Stationary Phase Lux 5 µm Cellulose-2

Enantiomer 1 Retention Time (t R1 ) 7.916 min

Enantiomer 2 Retention Time (t R2 ) 8.499 min

Resolution (R s ) 1.12

Experimental Protocols
This section provides a detailed methodology for the chiral HPLC separation of fenoxaprop

enantiomers.

1. Instrumentation and Materials

HPLC System: An HPLC system equipped with a pump, autosampler, column thermostat,

and a UV detector is required.

Chiral Column: Lux® 5 µm Cellulose-2, 250 x 4.6 mm (Phenomenex, Torrance, CA, USA) or

equivalent.

Chemicals and Reagents:

Methanol (HPLC grade)

Ammonium bicarbonate (NH₄HCO₃)

Diethylamine (DEA)

Water (HPLC grade)

Fenoxaprop-ethyl racemic standard
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Sample Preparation:

Prepare a stock solution of racemic fenoxaprop-ethyl in methanol at a concentration of 1

mg/mL.

Dilute the stock solution with the mobile phase to a working concentration of 10 µg/mL.

2. Chromatographic Conditions

Mobile Phase: Methanol / 20mM Ammonium Bicarbonate + 0.1% Diethylamine (90:10, v/v).

The aqueous portion of the mobile phase should be prepared by dissolving the appropriate

amount of ammonium bicarbonate in HPLC grade water and adding diethylamine.

Flow Rate: 1.0 mL/min.[1]

Column Temperature: 22°C.[1]

Detection Wavelength: 230 nm.

Injection Volume: 10 µL.

3. System Suitability

Before sample analysis, the chromatographic system should be equilibrated with the mobile

phase until a stable baseline is achieved. A system suitability test should be performed by

injecting the racemic fenoxaprop-ethyl standard six times. The resolution (Rs) between the two

enantiomer peaks should be ≥ 1.0, and the relative standard deviation (RSD) for the peak

areas should be ≤ 2.0%.

4. Analysis Procedure

Equilibrate the Lux 5 µm Cellulose-2 column with the mobile phase at a flow rate of 1.0

mL/min for at least 30 minutes.

Set the column temperature to 22°C and the UV detector to 230 nm.

Inject 10 µL of the prepared fenoxaprop-ethyl working standard solution.
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Record the chromatogram and identify the peaks corresponding to the two enantiomers

based on their retention times.

Quantify the individual enantiomers by integrating the peak areas.

Method Development and Alternative Conditions
For method development and optimization, other chiral stationary phases and mobile phase

compositions can be explored. An alternative method involves the use of an amylose-based

CSP.

Alternative Chiral Stationary Phase: Amylose tris(3,5-dimethylphenylcarbamate) (e.g.,

Chiralpak® AD).

Alternative Mobile Phase: A normal-phase mobile phase consisting of isooctane, propan-2-

ol, and trifluoroacetic acid can be employed. The exact ratio should be optimized to achieve

the desired separation.[2]
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HPLC Analysis

Data Processing
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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